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Methanaminium, N,N,N-trimethyl-, salt with 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-(4-sulfophenyl)azo- Methanaminium, N,N,N-trimethyl-, salt with 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-(4-sulfophenyl)azo-
Brand Name: Vulcanchem
CAS No.: 131013-81-5
VCID: VC0237770
InChI: InChI=1S/C16H12N4O9S2.3C4H12N/c21-15-13(18-17-9-1-5-11(6-2-9)30(24,25)26)14(16(22)23)19-20(15)10-3-7-12(8-4-10)31(27,28)29;3*1-5(2,3)4/h1-8,13H,(H,22,23)(H,24,25,26)(H,27,28,29);3*1-4H3/q;3*+1
SMILES: C[N+](C)(C)C.C[N+](C)(C)C.C[N+](C)(C)C.C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)O)C(=O)O)S(=O)(=O)O
Molecular Formula: C28H48N7O9S2+3
Molecular Weight: 690.9 g/mol

Methanaminium, N,N,N-trimethyl-, salt with 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-(4-sulfophenyl)azo-

CAS No.: 131013-81-5

Main Products

VCID: VC0237770

Molecular Formula: C28H48N7O9S2+3

Molecular Weight: 690.9 g/mol

Methanaminium, N,N,N-trimethyl-, salt with 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-(4-sulfophenyl)azo- - 131013-81-5

CAS No. 131013-81-5
Product Name Methanaminium, N,N,N-trimethyl-, salt with 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-(4-sulfophenyl)azo-
Molecular Formula C28H48N7O9S2+3
Molecular Weight 690.9 g/mol
IUPAC Name 5-oxo-1-(4-sulfophenyl)-4-[(4-sulfophenyl)diazenyl]-4H-pyrazole-3-carboxylic acid;tetramethylazanium
Standard InChI InChI=1S/C16H12N4O9S2.3C4H12N/c21-15-13(18-17-9-1-5-11(6-2-9)30(24,25)26)14(16(22)23)19-20(15)10-3-7-12(8-4-10)31(27,28)29;3*1-5(2,3)4/h1-8,13H,(H,22,23)(H,24,25,26)(H,27,28,29);3*1-4H3/q;3*+1
Standard InChIKey WPYDLALKWDHDQN-UHFFFAOYSA-N
SMILES C[N+](C)(C)C.C[N+](C)(C)C.C[N+](C)(C)C.C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)O)C(=O)O)S(=O)(=O)O
Canonical SMILES C[N+](C)(C)C.C[N+](C)(C)C.C[N+](C)(C)C.C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)O)C(=O)O)S(=O)(=O)O
PubChem Compound 164314
Last Modified Nov 11 2021
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